Cas no 881674-52-8 (1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl-)

1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl- structure
881674-52-8 structure
Product Name:1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl-
CAS No:881674-52-8
MF:C12H10FNO
MW:203.212306499481
CID:1919487
PubChem ID:86232752
Update Time:2025-04-21

1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl-
    • SCHEMBL1156151
    • 5-(2-Fluorophenyl)-4-methyl-1H-pyrrole-3-carbaldehyde
    • HUOXLJHGBFNKDQ-UHFFFAOYSA-N
    • 5-(2-Fluorophenyl)-4-methyl-1h-pyrrole-3-carboxaldehyde
    • DB-185211
    • 881674-52-8
    • Inchi: 1S/C12H10FNO/c1-8-9(7-15)6-14-12(8)10-4-2-3-5-11(10)13/h2-7,14H,1H3
    • InChI Key: HUOXLJHGBFNKDQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=C(C)C(C=O)=CN1

Computed Properties

  • Exact Mass: 203.074642105Da
  • Monoisotopic Mass: 203.074642105Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.9Ų

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